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Compound of Interest

Compound Name: Cyclohexyl isovalerate

CAS No.: 7774-44-9

Cat. No.: B1581670

Get Quote

CAS: 7774-44-9 | Formula: C₁₁H₂₀O₂ | Flash Point: 88°C (192°F)[1][2]

Executive Safety Assessment
Status: Combustible Liquid, Skin & Eye Irritant.[1][2] As a Senior Application Scientist, I

approach Cyclohexyl isovalerate not merely as a flavoring agent (GRAS status), but as a

concentrated organic ester in a laboratory setting. While often perceived as "low hazard" due to

its fruity odor (apple/banana), this complacency is a common source of laboratory incidents.[1]

[2]

The primary risks are dermatitis from defatting action upon repeated contact and ocular

damage from direct splashes.[1][2] Furthermore, with a flash point of 88°C (192°F), it falls

under GHS Category 4 (Combustible Liquid) [1].[1][2] It does not require a flammables cabinet

if stored alone, but in a mixed-solvent lab, it contributes to the fire load and must be managed

accordingly.[1][2]

Core Hazard Statements (GHS)[1][2][3]
H227: Combustible liquid.[1][2][3]
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H315: Causes skin irritation.[1][2][4][3]

H319: Causes serious eye irritation.[1][2][4][3]

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves often provide a false sense of security against esters.[1][2] Cyclohexyl
isovalerate, being lipophilic, can permeate thin nitrile films.[1][2] The following protocol is field-

validated for handling >98% purity stocks.

PPE Selection Protocol[1][2]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Operational Workflow: From Storage to Synthesis[1]
[2]
This workflow integrates safety into the experimental process, ensuring data integrity and

researcher safety.[1][2]

Phase A: Storage & Stability[1][2]
Environment: Store in a cool, dry place away from oxidizing agents.

Vessel: Glass or Stainless Steel.[1][2] Avoid PVC or low-density polyethylene for long-term

storage as the ester may plasticize the container.[1][2]
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Headspace: Flush opened containers with Nitrogen or Argon.[1][2] Esters can hydrolyze

slowly in the presence of atmospheric moisture to form Cyclohexanol and Isovaleric acid

(which has a potent, unpleasant "sweaty sock" odor).[1][2]

Phase B: Handling Protocol
Engineering Control: All transfers of volumes >10 mL must occur inside a certified fume

hood.

Static Mitigation: Grounding is not strictly required for small glass transfers due to the high

flash point (88°C), but is mandatory if transferring into a reactor containing lower flashpoint

solvents (e.g., Hexane, Ether).[1][2]

Sensory Check: A sharp change in odor from "fruity" to "rancid cheese" indicates hydrolysis.

[1][2] Do not use degraded reagents for sensitive synthesis.

Phase C: Emergency Response Logic
In the event of a spill, the response depends on volume and temperature.[1][2]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision logic for Cyclohexyl isovalerate spill response. Note the escalation path for

heated spills due to increased vapor generation.[1][2]
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Waste Disposal & Decontamination[1][2]
Improper disposal of esters often leads to drain damage and environmental violations.[1][2]

Disposal Classification
Waste Code: Non-halogenated organic solvent.[1][2]

Segregation: Can be combined with other non-halogenated flammables (Acetone, Ethyl

Acetate).[1][2] Do not mix with strong oxidizers (Nitric acid, Peroxides) as this creates an

exothermic hazard.[1][2]

Decontamination of Glassware
Cyclohexyl isovalerate is insoluble in water (~18 mg/L) [4].[1][2] Standard dishwashing will

result in oily smears.[1][2]

Solvent Rinse: Rinse glassware with a small volume of Acetone or Ethanol.[1][2]

Wash: Wash with warm soapy water (Alconox or similar surfactant).[1][2]

Odor Check: If the "fruity" smell persists, the glass is not clean.[1][2] Repeat solvent rinse.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal Protective Equipment & Operational Handling
Guide: Cyclohexyl Isovalerate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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